![molecular formula C3H10ClN3 B146694 1,1-Dimethylguanidine hydrochloride CAS No. 22583-29-5](/img/structure/B146694.png)
1,1-Dimethylguanidine hydrochloride
Overview
Description
1,1-Dimethylguanidine hydrochloride is a chemical compound with the molecular formula C3H10ClN3 . It has an average mass of 123.585 Da and a monoisotopic mass of 123.056328 Da . It is also known as N,N-dimethylguanidine hydrochloride .
Molecular Structure Analysis
The molecular structure of 1,1-Dimethylguanidine hydrochloride consists of a guanidine group (NH2C(=NH)NH2) with two methyl groups (CH3) attached to one of the nitrogen atoms . The hydrochloride indicates that it forms a salt with hydrochloric acid (HCl).Physical And Chemical Properties Analysis
1,1-Dimethylguanidine hydrochloride has several physical and chemical properties. It has a density of 1.1±0.1 g/cm3, a boiling point of 104.7±23.0 °C at 760 mmHg, and a vapour pressure of 30.4±0.2 mmHg at 25°C . It also has a molar refractivity of 23.8±0.5 cm3, a polar surface area of 53 Å2, a polarizability of 9.4±0.5 10-24 cm3, a surface tension of 36.5±7.0 dyne/cm, and a molar volume of 82.8±7.0 cm3 .Scientific Research Applications
Based on the information available, here is a comprehensive analysis of “1,1-Dimethylguanidine hydrochloride” focusing on its scientific research applications:
Endogenous Nitric Oxide Synthesis Inhibition
1,1-Dimethylguanidine hydrochloride acts as an endogenous nitric oxide (NO) synthesis inhibitor. Studies have investigated its effects when administered exogenously in anaesthetized spontaneously hypertensive rats (SHR) and Wistar-Kyoto rats (WKY), observing changes in mean blood pressure (MBP), heart rate (HR), and renal sympathetic nerve activity .
Mechanism of Action
Target of Action
1,1-Dimethylguanidine hydrochloride, also known as metformin, primarily targets the liver . It is an endogenous nitric oxide (NO) synthesis inhibitor . The liver plays a crucial role in maintaining glucose homeostasis in the body .
Mode of Action
The compound interacts with its target, the liver, by suppressing glucose production, a process known as hepatic gluconeogenesis . This interaction results in a decrease in hyperglycemia, which is an elevated level of glucose in the bloodstream .
Biochemical Pathways
The primary biochemical pathway affected by 1,1-Dimethylguanidine hydrochloride is the LKB1-AMPK (AMP-activated protein kinase) pathway . This pathway is involved in energy homeostasis. Activation of this pathway suppresses hepatic gluconeogenesis, leading to a decrease in blood glucose levels .
Pharmacokinetics
Its half-life is approximately 7-8 hours . These properties impact the bioavailability of the compound, determining the concentration of the drug that reaches systemic circulation and thus, its efficacy .
Result of Action
The primary result of the action of 1,1-Dimethylguanidine hydrochloride is a decrease in hyperglycemia . By suppressing hepatic gluconeogenesis, it reduces the amount of glucose produced by the liver, leading to lower blood glucose levels . This makes it an effective treatment for conditions like diabetes .
Safety and Hazards
properties
IUPAC Name |
1,1-dimethylguanidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9N3.ClH/c1-6(2)3(4)5;/h1-2H3,(H3,4,5);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQQVLNFSVPLPII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30884895 | |
Record name | Guanidine, N,N-dimethyl-, hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30884895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1-Dimethylguanidine hydrochloride | |
CAS RN |
22583-29-5 | |
Record name | Guanidine, N,N-dimethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22583-29-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Guanidine, N,N-dimethyl-, hydrochloride (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Guanidine, N,N-dimethyl-, hydrochloride (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30884895 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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